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Compound of Interest

Compound Name: Pinosylvin monomethyl ether

Cat. No.: B192123 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive comparison

reveals that pinosylvin demonstrates superior antifungal activity over its derivative, pinosylvin
monomethyl ether. This guide synthesizes available experimental data to objectively evaluate

the performance of these two natural stilbenoids.

Pinosylvin, a naturally occurring stilbenoid found in various plant species, particularly pines,

has long been recognized for its defensive role against pathogens. Its monomethyl ether

derivative, while also possessing antimicrobial properties, consistently exhibits lower efficacy in

direct comparisons. Studies have indicated that pinosylvin has more substantial antibacterial

and antifungal effects than pinosylvin monomethyl ether.[1]

Quantitative Comparison of Antifungal Activity
While a comprehensive dataset directly comparing the Minimum Inhibitory Concentration (MIC)

values of pinosylvin and pinosylvin monomethyl ether against a wide range of fungal species

in a single study is not readily available in the reviewed literature, existing data for pinosylvin

against specific fungal strains provides a baseline for its potency. For instance, the MIC for

pinosylvin against Candida albicans has been reported to be in the range of 50-62.5 µg/mL.[2]

Table 1: Antifungal Activity of Pinosylvin against Selected Fungi
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Fungal Species Test Method
MIC/IC50 of
Pinosylvin

Reference

Candida albicans Broth Microdilution 50 µg/mL [2]

Saccharomyces

cerevisiae
Not specified 125 µg/mL [3]

Plasmopara viticola

(zoospore mobility)
Not specified IC50 = 34 µM [3]

Plasmopara viticola

(mildew development)
Not specified IC50 = 23 µM [3]

Note: Directly comparable MIC/IC50 values for pinosylvin monomethyl ether from the same

studies were not available in the reviewed literature.

Qualitative studies further support the superior activity of pinosylvin. In a study evaluating the

efficacy of pinosylvins against white-rot and brown-rot fungi, pinosylvin (PS) displayed the best

fungitoxicity against brown-rot fungi in a soil-block assay when compared to pinosylvin
monomethyl ether (PSM) and pinosylvin dimethyl ether (PSD).

Mechanism of Action: Targeting the Fungal Cell
Membrane
Both pinosylvin and its monomethyl ether exert their antifungal effects primarily by disrupting

the fungal cell membrane, leading to a loss of integrity and ultimately, cell death.

Pinosylvin's proposed mechanism involves the disruption of the cell membrane, which leads to

cell death.[4] It is also suggested that it may interfere with enzyme production necessary for

microbial growth.

Pinosylvin monomethyl ether has been shown to bind to the phospholipids in the fungal cell

membrane. This interaction increases the permeability and decreases the fluidity of the

membrane, causing cell lysis and the collapse of spores.
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Preparation

Assay

Analysis

1. Fungal Culture
(e.g., SDA plate)

2. Inoculum Preparation
(0.5 McFarland)

4. Inoculation of Plate

3. Test Compound Dilution
(in 96-well plate)

5. Incubation
(e.g., 35°C, 24-48h)

6. MIC Determination
(Visual or OD Reading)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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